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Compound of Interest

Compound Name: EIDD-1931-d2

cat. No.: B12416912

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
EIDD-1931-d2, a deuterated analog of the ribonucleoside EIDD-1931. The following
procedures are designed to ensure the safe handling and disposal of this compound in a
laboratory setting, aligning with standard safety protocols and environmental regulations.

Immediate Safety and Handling Precautions

While the Safety Data Sheet (SDS) for the parent compound, EIDD-1931, indicates that it is not
classified as a hazardous substance, it is crucial to handle EIDD-1931-d2 with the standard
care afforded to all laboratory chemicals.[1] Personal Protective Equipment (PPE), including
laboratory coats, safety glasses, and gloves, should be worn at all times when handling this
compound.

Key Safety Information:

e Hazard Classification: The non-deuterated form, EIDD-1931, is not classified as hazardous
according to the Globally Harmonized System (GHS).[1]

o NFPA Ratings (Scale 0-4): Health = 0, Fire = 0, Reactivity = 0.[1]
o HMIS-Ratings (Scale 0-4): Health = 0, Fire = 0, Reactivity = 0.[1]

o Deuterated Form: Deuterated compounds, in general, are not considered to pose additional
chemical hazards beyond their non-deuterated counterparts. The primary consideration is
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the potential for hydrogen-deuterium exchange with protic solvents.

Quantitative Data Summary

The following table summarizes the key identifiers for EIDD-1931 and its deuterated form.

Identifier EIDD-1931 EIDD-1931-d2
CAS Number 3258-02-4 1955549-12-8[1]
Molecular Formula CoH13N306 CoH11D2N30s6
Molecular Weight 259.22 g/mol 261.23 g/mol

Step-by-Step Disposal Protocol

The disposal procedure for EIDD-1931-d2 should be approached with the understanding that
while it is not classified as hazardous, responsible chemical waste management practices are
still required.

1. Small Quantities (Milligram Scale):

For trace amounts of EIDD-1931-d2, such as residual material in vials or on lab equipment, the
following steps should be taken:

o Decontamination: Wipe down surfaces and equipment with a suitable solvent (e.g., 70%
ethanol or isopropanol) to remove any residual compound.

o Waste Collection: The contaminated wipes, gloves, and any empty vials should be collected
in a designated solid waste container for non-hazardous chemical waste.

e Labeling: The waste container should be clearly labeled as "Non-Hazardous Laboratory
Waste" and include a general description of its contents (e.g., "Used lab consumables").

2. Bulk Quantities (Gram Scale or Higher):

For larger quantities of expired or unused EIDD-1931-d2, a more structured disposal approach
IS necessary.
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o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department for specific guidelines on chemical waste disposal. Regulations can vary
by location.

o Waste Manifest: Prepare a chemical waste manifest detailing the name of the compound
(EIDD-1931-d2), CAS number, quantity, and date.

o Packaging:
o Ensure the compound is in a sealed, clearly labeled, and non-reactive container.

o If the original container is compromised, transfer the waste to a new, appropriate
container.

» Collection: Arrange for collection by your institution's hazardous waste management service
or a licensed chemical waste disposal company. While EIDD-1931 is not classified as
hazardous, it is best practice to have chemical waste handled by professionals.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the disposal of EIDD-1931-
d2.
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Caption: Decision workflow for the proper disposal of EIDD-1931-d2 based on quantity.

Logical Relationship of Safety Data
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The following diagram illustrates the relationship between the available safety data and the
resulting disposal recommendation.
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Caption: Logical flow from safety data to disposal recommendation for EIDD-1931-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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